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Compound of Interest

Compound Name: 1,2-Cyclohexanedicarboximide

Cat. No.: B073307 Get Quote

This guide provides essential safety and logistical information for laboratory personnel handling

1,2-Cyclohexanedicarboximide. As a dedicated partner in your research and development

endeavors, we aim to furnish you with in-depth technical guidance that extends beyond the

product itself, fostering a culture of safety and scientific excellence. The following protocols are

designed to be a self-validating system, ensuring the well-being of researchers and the integrity

of your work.

While a specific Safety Data Sheet (SDS) for 1,2-Cyclohexanedicarboximide was not

immediately available, its structural similarity to cis-1,2-Cyclohexanedicarboxylic anhydride and

cis-1,2-Cyclohexanedicarboxylic acid allows for a robust initial safety assessment. The

anhydride, in particular, is known to be a skin and respiratory sensitizer, to cause serious eye

damage, and to potentially induce respiratory irritation.[1] Consequently, 1,2-
Cyclohexanedicarboximide should be handled with a commensurate level of caution.

I. Hazard Assessment and Quantitative Data
Based on the hazard profile of structurally related compounds, 1,2-
Cyclohexanedicarboximide is presumed to present the following risks. This information is a

proxy and should be supplemented with a substance-specific SDS when available.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b073307?utm_src=pdf-interest
https://www.benchchem.com/product/b073307?utm_src=pdf-body
https://www.benchchem.com/product/b073307?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC154032500&productDescription=CIS-1+2-CYCLOHEXANEDICAR+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b073307?utm_src=pdf-body
https://www.benchchem.com/product/b073307?utm_src=pdf-body
https://www.benchchem.com/product/b073307?utm_src=pdf-body
https://www.benchchem.com/product/b073307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description Source

Serious Eye Damage/Irritation Category 1 [1]

Respiratory Sensitization Category 1 [1]

Skin Sensitization Category 1 [1]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)
[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Remove all contaminated clothing and shoes. Wash the affected skin area with

soap and plenty of water for at least 15 minutes. If skin irritation or a rash develops, seek

medical advice.[1]

Inhalation: Move the individual to fresh air. If they experience respiratory symptoms, call a

poison center or doctor. If breathing is difficult, provide oxygen. Do not use mouth-to-mouth

resuscitation if the substance was inhaled.[1][3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Seek immediate medical aid.[2]

II. Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling 1,2-Cyclohexanedicarboximide to

mitigate the risks of exposure.
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Body Part Required PPE Standard

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN 166 (EU) or

NIOSH (US).[3][4]

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene), a lab

coat, and additional protective

clothing to prevent skin

exposure.

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.[3]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation occurs.

Use a respirator with a

particulates filter conforming to

EN 143.[1]

III. Operational and Disposal Plans
A. Pre-Handling Checklist & Workflow

The following diagram outlines the essential steps to be taken before, during, and after

handling 1,2-Cyclohexanedicarboximide to ensure a safe operational environment.
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Pre-Handling

Handling

Post-Handling

Verify Emergency Equipment
(Eyewash, Shower)

Certify Chemical Fume Hood

Designate & Prepare Work Area

Gather All Required PPE

Don Full PPE

Weigh & Transfer Compound

Perform Experimental Procedure

Securely Close Containers

Decontaminate Surfaces & Equipment

Store Compound Securely

Segregate & Seal Hazardous Waste

Doff PPE & Dispose as Waste

Contact EHS for Waste Pickup

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,2-Cyclohexanedicarboximide.
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B. Step-by-Step Handling Procedures

Engineering Controls: Always handle 1,2-Cyclohexanedicarboximide in a certified

chemical fume hood to minimize inhalation exposure.[1] Ensure that eyewash stations and

safety showers are readily accessible.[1]

Weighing and Transfer:

Wear all prescribed PPE, including double gloves if there is a risk of splashing.

To prevent the generation of dust, handle the solid material carefully.

Use non-sparking tools and take precautions against static discharge.[3]

During the Experiment:

Keep all containers of 1,2-Cyclohexanedicarboximide tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[2]

If any signs of exposure occur, such as skin irritation or respiratory discomfort, cease work

immediately and follow the first aid procedures outlined above.

C. Disposal Plan

All materials contaminated with 1,2-Cyclohexanedicarboximide must be treated as

hazardous waste.

Waste Segregation:

Solid Waste: Collect any contaminated disposable items, such as gloves, bench paper,

and pipette tips, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of 1,2-Cyclohexanedicarboximide should be collected in

a separate, labeled hazardous waste container. Do not pour this chemical down the drain.

[3]
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Container Management: Ensure that all waste containers are kept tightly closed and are

stored in a cool, dry, and well-ventilated area, away from incompatible materials like strong

oxidizing agents.[1][3]

Disposal: Arrange for the disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) department.[1]

By adhering to these comprehensive safety protocols, you can confidently and safely

incorporate 1,2-Cyclohexanedicarboximide into your research workflows, ensuring both

personal safety and the integrity of your scientific pursuits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC154032500&productDescription=CIS-1+2-CYCLOHEXANEDICAR+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-cyclohexanedicarboxylic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC154032500&productDescription=CIS-1+2-CYCLOHEXANEDICAR+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b073307?utm_src=pdf-body
https://www.benchchem.com/product/b073307?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC154032500&productDescription=CIS-1+2-CYCLOHEXANEDICAR+250GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/20244.pdf
https://www.chemicalbook.com/msds/1-2-cyclohexanedicarboxylic-acid.pdf
https://www.scribd.com/document/578210600/cyclohexane-certified-acs-fisher-chemical-EN
https://www.benchchem.com/product/b073307#personal-protective-equipment-for-handling-1-2-cyclohexanedicarboximide
https://www.benchchem.com/product/b073307#personal-protective-equipment-for-handling-1-2-cyclohexanedicarboximide
https://www.benchchem.com/product/b073307#personal-protective-equipment-for-handling-1-2-cyclohexanedicarboximide
https://www.benchchem.com/product/b073307#personal-protective-equipment-for-handling-1-2-cyclohexanedicarboximide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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